![molecular formula C17H17NO2 B4445166 3-(2-methoxybenzyl)-5-methyl-1,3-dihydro-2H-indol-2-one](/img/structure/B4445166.png)
3-(2-methoxybenzyl)-5-methyl-1,3-dihydro-2H-indol-2-one
Overview
Description
3-(2-methoxybenzyl)-5-methyl-1,3-dihydro-2H-indol-2-one, also known as SU4312, is a small molecule inhibitor that has been widely used in scientific research. It is a synthetic compound that was first developed by Sugen Inc. in the late 1990s. Since then, it has been used in a variety of studies to investigate the mechanisms of various cellular processes.
Mechanism of Action
3-(2-methoxybenzyl)-5-methyl-1,3-dihydro-2H-indol-2-one acts as a competitive inhibitor of receptor tyrosine kinases and protein kinase C. It binds to the ATP-binding site of these enzymes, preventing the phosphorylation of downstream signaling molecules. This leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells in vitro and in vivo. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2-methoxybenzyl)-5-methyl-1,3-dihydro-2H-indol-2-one in lab experiments is its specificity for receptor tyrosine kinases and protein kinase C. This allows researchers to investigate the specific roles of these enzymes in various cellular processes. However, one limitation of using this compound is its potential toxicity. It has been shown to have cytotoxic effects on some normal cells, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving 3-(2-methoxybenzyl)-5-methyl-1,3-dihydro-2H-indol-2-one. One area of interest is its potential use as a therapeutic agent for cancer. Its ability to inhibit the proliferation of cancer cells and induce apoptosis makes it a promising candidate for further study. Additionally, its ability to inhibit angiogenesis may make it useful in the treatment of other diseases such as macular degeneration. Further research is needed to fully understand the potential applications of this compound.
Scientific Research Applications
3-(2-methoxybenzyl)-5-methyl-1,3-dihydro-2H-indol-2-one has been used in a variety of studies to investigate the mechanisms of various cellular processes. It has been shown to inhibit the activity of receptor tyrosine kinases, which are involved in the regulation of cell growth and differentiation. It has also been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell proliferation and survival.
Properties
IUPAC Name |
3-[(2-methoxyphenyl)methyl]-5-methyl-1,3-dihydroindol-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO2/c1-11-7-8-15-13(9-11)14(17(19)18-15)10-12-5-3-4-6-16(12)20-2/h3-9,14H,10H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXPXYTFPOMAABP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=O)C2CC3=CC=CC=C3OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.